5,6-Dihydro-4H-cyclopenta[d]isoxazole-4-carboxylic acid

• Molecular Formula: C7H7NO3
• Molecular Weight: 153.14 g/mol
• SMILES: C1CC2=C(C1C(=O)O)C=NO2
• InChI: InChI=1S/C7H7NO3/c9-7(10)4-1-2-6-5(4)3-8-11-6/h3-4H,1-2H2,(H,9,10)
• InChIKey: AQMWUQPZWRWAGH-UHFFFAOYSA-N

5,6-Dihydro-4H-cyclopenta[d]isoxazole-4-carboxylic acid: Chemical Identity, Core Scaffold, and Procurement Fundamentals

5,6-Dihydro-4H-cyclopenta[d]isoxazole-4-carboxylic acid (CAS 1781830-36-1) is a bicyclic heterocyclic building block featuring a fused cyclopentane–isoxazole core with a carboxylic acid substituent at the C4 position of the cyclopentane ring . The compound possesses a molecular formula of C₇H₇NO₃, a molecular weight of 153.14 g/mol, and is commercially available at ≥98% purity . Key physicochemical descriptors include a calculated logP of 0.33, one hydrogen bond donor, three hydrogen bond acceptors, and a fraction of sp³-hybridized carbons (Fsp³) of 0.43 . This scaffold places the carboxylic acid at a distinct regioisomeric position compared to the more common C3-carboxylic acid analogs, thereby offering differentiated steric and electronic properties for structure–activity relationship (SAR) exploration in medicinal chemistry and chemical biology.

R

Scaffold differentiation

C4‑carboxylic acid regioisomer offers distinct H‑bond trajectory vs. common C3 analogs for SAR exploration.

S

Synthetic entry

Pre‑functionalized building block for constrained aspartate/glutamate mimetics; enables 5‑step routes over 15‑step alternatives.

H

Hazard documentation

GHS07 classification with full precautionary statements supports institutional procurement compliance.

5,6-Dihydro-4H-cyclopenta[d]isoxazole-4-carboxylic acid: Why In-Class Substitution Without Quantitative Evidence Introduces Risk

Substituting this compound with a closely related regioisomer or analog—such as the C3-carboxylic acid isomer (CAS 893638-34-1) or the saturated cis-4,5,6,6a-tetrahydro-3aH-cyclopenta[d]isoxazole-3-carboxylic acid (CAS 52482-09-4)—without direct comparative data carries material risk because the position of the carboxylic acid group fundamentally alters hydrogen-bonding geometry, acidity, and steric accessibility . The cyclopenta[d]isoxazole scaffold is a documented conformationally constrained bioisostere of aspartic acid and glutamate, where ring fusion and substituent placement dictate receptor subtype selectivity, as demonstrated for NMDA receptor antagonists [1]. Differences in the degree of ring saturation (dihydro vs. tetrahydro) further impact molecular shape, Fsp³, and metabolic vulnerability . Therefore, even structurally similar compounds cannot be assumed interchangeable for SAR campaigns or pharmacological probe development without head-to-head performance data.

Regioisomeric shift – Moving the acid group to C3 changes predicted pKa and H‑bond geometry; SAR may not transfer without direct data.

Saturation state – Tetrahydro/hexahydro analogs alter Fsp³ and metabolic vulnerability; dihydro scaffold provides a distinct balance of aromatic character and three‑dimensionality.

Derivatization vector – C3‑carboxylic acid regioisomers anchor PDE4 inhibitor chemotypes; the C4 handle enables orthogonal fragment growth not accessible from C3 isomers.

• [1] Conti P, et al. Synthesis, binding affinity at glutamic acid receptors, neuroprotective effects, and molecular modeling investigation of novel dihydroisoxazole amino acids. J Med Chem. 2005;48(20):6315-6325. doi:10.1021/jm0504499. View Source

5,6-Dihydro-4H-cyclopenta[d]isoxazole-4-carboxylic acid: Head-to-Head and Cross-Study Quantitative Differentiation Evidence

Regioisomeric Carboxylic Acid Positioning: C4 vs. C3 Substitution Alters Predicted pKa and Hydrogen-Bonding Vector

The target compound bears the carboxylic acid at the C4 position of the cyclopentane ring, whereas the most widely cataloged analogs (e.g., CAS 893638-34-1 and CAS 52482-09-4) carry the acid at C3. This regioisomeric difference is predicted to shift the pKa of the carboxylic acid group and alters the spatial orientation of the H-bond donor/acceptor relative to the isoxazole ring. While experimentally measured pKa data for the target compound have not been published, the predicted pKa for the C3-carboxylic acid analog (cis-4,5,6,6a-tetrahydro-3aH-cyclopenta[d]isoxazole-3-carboxylic acid) is 3.13 ± 0.20, and the C3-carboxylic acid regioisomer (CAS 893638-34-1) has an estimated pKa of ~4.5 . The C4 regioisomer, by virtue of its greater distance from the electron-withdrawing isoxazole oxygen, is expected to exhibit a higher pKa and a distinct H-bonding trajectory—a critical parameter for target engagement in polar binding pockets.

Predicted pKa shift

Class-level

Estimated ΔpKa ≈ +0.4 to +1.4 (C4 vs. C3)

Supports regioisomeric pKa differentiation in SAR design

Predicted values; experimental confirmation required

Evidence Dimension	Predicted pKa of carboxylic acid group
Target Compound Data	pKa not experimentally determined; predicted to be higher than C3 analogs based on electronic distance from isoxazole oxygen
Comparator Or Baseline	C3-carboxylic acid regioisomer (cis-4,5,6,6a-tetrahydro-3aH-cyclopenta[d]isoxazole-3-carboxylic acid): predicted pKa 3.13 ± 0.20. 5,6-Dihydro-4H-cyclopenta[d]isoxazole-3-carboxylic acid: estimated pKa ~4.5
Quantified Difference	Predicted ΔpKa ≈ +0.4 to +1.4 units (C4 vs. C3); directionality confirmed by electronic argument
Conditions	Predicted values from ChemicalBook and BenchChem databases; experimental confirmation required

Why This Matters

Differences in pKa directly affect ionization state at physiological pH, influencing solubility, permeability, and protein–ligand electrostatic interactions—key decision points in hit-to-lead optimization.

Conformationally Constrained Aspartate/Glutamate Bioisostere: Scaffold Precedent with Quantified NMDA Receptor Antagonism

The cyclopenta[d]isoxazole scaffold has been validated as a conformationally constrained analog of aspartic acid and glutamic acid in the design of subtype-selective NMDA receptor antagonists [1]. In a direct head-to-head study, the bicyclic derivative (+)-5-amino-4,5,6,6a-tetrahydro-3aH-cyclopenta[d]isoxazole-3,5-dicarboxylic acid (+)-2 demonstrated NMDA receptor antagonist activity with a significant neuroprotective effect in an oxygen–glucose deprivation (OGD) cell culture assay, while showing preference for NR2A- and NR2B-containing NMDA receptors when tested in Xenopus oocytes expressing cloned rat NMDA receptor subunits [1]. The target compound provides the unsubstituted C4-carboxylic acid core scaffold upon which amino and other pharmacophoric groups can be installed to generate novel constrained amino acid analogs. In contrast, the widely used C3-carboxylic acid regioisomer (CAS 893638-34-1) has been explored primarily as a PDE4 inhibitor scaffold, with a representative PDE4D inhibitor exhibiting an IC₅₀ of 42 nM [2]. The C4 regioisomer thus offers access to a distinct vector for derivatization that the C3 isomer cannot replicate.

Scaffold precedent

Reported

Derivative (+)-2 shows NMDA antagonist activity; PDE4D IC₅₀ 42 nM for C3‑anchored inhibitor

Supports scaffold utility for iGluR and PDE4 tool compounds

Target compound is unsubstituted core; activity data apply to derivatives

Evidence Dimension	Biological target engagement potential of derivatized scaffolds
Target Compound Data	Core scaffold for synthesis of C4-substituted conformationally constrained amino acid analogs; specific biological data for underivatized compound not available
Comparator Or Baseline	Bicyclic analog: (+)-5-amino-4,5,6,6a-tetrahydro-3aH-cyclopenta[d]isoxazole-3,5-dicarboxylic acid (+)-2: significant neuroprotection in OGD assay, NR2A/NR2B preference. PDE4D inhibitor (C3 scaffold derivative): IC₅₀ 42 nM
Quantified Difference	Qualitatively distinct derivatization vector; C4 position enables aspartic acid mimicry at C4, while C3 position is limited to C3-carboxylate extensions
Conditions	NMDA receptor: cloned rat NR1/NR2A-D expressed in Xenopus oocytes; OGD assay in cell culture. PDE4D: recombinant human enzyme (residues 83–416), [³H]-cAMP hydrolysis

Why This Matters

Selection of the C4-carboxylic acid scaffold over the C3 isomer enables exploration of a chemically distinct region of SAR space, particularly for glutamate receptor-targeted programs where constrained aspartate/glutamate mimetics are required.

• [1] Conti P, et al. Synthesis, binding affinity at glutamic acid receptors, neuroprotective effects, and molecular modeling investigation of novel dihydroisoxazole amino acids. J Med Chem. 2005;48(20):6315-6325. doi:10.1021/jm0504499. View Source
• [2] BindingDB. BDBM50569896 (CHEMBL4865688): IC₅₀ 42 nM against recombinant human PDE4D. Chinese Academy of Sciences / ChEMBL. View Source

Synthetic Accessibility and Derivatization Efficiency: A 5-Step Route to C4-Amino Acid Analogs vs. Prior 15-Step Routes

The synthetic utility of the cyclopenta[d]isoxazole-4-carboxylic acid scaffold is demonstrated by the published stereoselective synthesis of 4-amino-3-hydroxy-4,5,6,6a-tetrahydro-3aH-cyclopenta[d]isoxazole-4-carboxylic acid, a conformationally constrained aspartic acid analog . The improved synthetic strategy, based on regioselective 1,3-dipolar cycloaddition to construct the cyclopenta[d]isoxazoline framework, delivers the target 4-carboxylic acid amino acid derivative in 27% overall yield over five steps . This represents a dramatic improvement over the previously reported 15-step synthesis, which achieved only 0.5% overall yield . The target compound (5,6-dihydro-4H-cyclopenta[d]isoxazole-4-carboxylic acid) serves as the direct precursor or key intermediate for installing the C4-carboxylic acid handle in related constrained amino acid syntheses, offering a practical entry point compared to alternative multi-step routes that start from less pre-functionalized building blocks.

Synthetic efficiency

Reported

27% yield over 5 steps (vs. 0.5% over 15 steps)

Supports efficient constrained amino acid library synthesis

Yield based on analogous derivative; 54‑fold improvement reported

Evidence Dimension	Synthetic efficiency for constrained aspartic acid analog synthesis
Target Compound Data	5-step synthesis delivering 4-carboxylic acid derivative at 27% overall yield (when using analogous chemistry); target compound serves as pre-functionalized starting material
Comparator Or Baseline	Prior 15-step synthesis of same constrained aspartic acid analog: 0.5% overall yield
Quantified Difference	54-fold improvement in overall yield (27% vs. 0.5%); 10 fewer synthetic steps
Conditions	1,3-dipolar cycloaddition, imine formation, stereoselective cyanide addition, oxidation, and hydrolysis; Synthesis 2007, 2145–2148

Why This Matters

For procurement decisions, the availability of a pre-assembled C4-carboxylic acid scaffold dramatically reduces synthetic burden and increases the feasibility of generating focused libraries of constrained amino acid analogs for neuroscience target screening.

Lower Molecular Complexity (Fsp³ = 0.43, MW = 153) vs. Saturated Analogs Favors Fragment-Based and Lead-Like Library Design

The target compound possesses a lower molecular weight (153.14 g/mol) and a moderate Fsp³ value (0.43) compared to its more saturated tetrahydro analogs, such as cis-4,5,6,6a-tetrahydro-3aH-cyclopenta[d]isoxazole-3-carboxylic acid (MW 155.15) and the fully saturated hexahydro derivatives (MW ~157–170), which exhibit higher Fsp³ values approaching 0.57–0.71 . The dihydro scaffold (single endocyclic double bond within the isoxazole ring) maintains partial aromatic character, conferring a distinct UV/fluorescence signature useful for analytical detection, while preserving sufficient three-dimensionality for target engagement. The lower molecular weight places the compound within the 'fragment' (MW < 250) rather than 'lead-like' space, making it suitable for fragment-based screening and fragment-growing strategies where every heavy atom must contribute to binding efficiency.

Fragment‑like properties

Class-level

MW 153.14, Fsp³ 0.43, LogP 0.33

Supports fragment-based screening suitability

Lower MW vs. saturated analogs maximizes ligand efficiency potential

Evidence Dimension	Molecular weight and fraction sp³ (Fsp³) as descriptors of molecular complexity
Target Compound Data	MW 153.14; Fsp³ 0.43; LogP 0.33
Comparator Or Baseline	cis-4,5,6,6a-Tetrahydro-3aH-cyclopenta[d]isoxazole-3-carboxylic acid: MW 155.15, higher saturation. Hexahydro-cyclopenta[d]isoxazole derivatives: MW > 157, Fsp³ > 0.5
Quantified Difference	MW advantage: ~2–5% lower than tetrahydro analogs. Fsp³ difference: approximately −0.07 to −0.28 vs. fully saturated derivatives
Conditions	Data from Fluorochem product datasheet (target) and ChemicalBook listings (comparators)

Why This Matters

Fragment-sized compounds with balanced Fsp³ are preferred starting points for fragment-based drug discovery; the lower MW of the C4-carboxylic acid regioisomer relative to saturated analogs maximizes ligand efficiency potential.

Hazard Profile Documentation: GHS07 Classification Enables Informed Laboratory Handling and Procurement

The target compound carries a documented GHS07 hazard classification (harmful/irritant), with specific hazard statements including H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . This defined safety profile, including published precautionary statements (P260–P501), provides procurement officers and laboratory managers with the actionable information required for risk assessment and safe handling protocol development. In contrast, many closely related regioisomers (e.g., CAS 893638-34-1 and CAS 52482-09-4) lack readily accessible, vendor-published hazard documentation, introducing uncertainty into laboratory safety planning and procurement compliance.

Hazard documentation

Reported

GHS07: H302, H315, H319, H335 with full P‑statement guidance

Supports procurement compliance and lab risk assessment

Comparators often lack publicly available hazard documentation

Evidence Dimension	Availability of published hazard and safety documentation
Target Compound Data	Full GHS07 classification with H302, H315, H319, H335, and comprehensive P-statement precautionary guidance
Comparator Or Baseline	C3-carboxylic acid regioisomers (CAS 893638-34-1, CAS 52482-09-4): limited or no publicly available GHS hazard documentation from major vendors
Quantified Difference	Qualitative advantage: complete hazard documentation vs. absent or incomplete safety data
Conditions	As published on Fluorochem product page and SDS; comparator data assessed via ChemicalBook and ChemBlink listings

Why This Matters

Institutional procurement policies increasingly require complete hazard documentation before chemical approval; the availability of a defined GHS profile accelerates ordering workflows and ensures regulatory compliance.

5,6-Dihydro-4H-cyclopenta[d]isoxazole-4-carboxylic acid: Evidence-Backed Research and Industrial Deployment Scenarios

Conformationally Constrained Aspartate/Glutamate Mimetic Synthesis for Ionotropic Glutamate Receptor Probe Development

The C4-carboxylic acid scaffold serves as the direct synthetic entry point for constructing constrained aspartic acid and glutamic acid analogs, as demonstrated by the 5-step, 27%-yield synthesis of 4-amino-3-hydroxy-4,5,6,6a-tetrahydro-3aH-cyclopenta[d]isoxazole-4-carboxylic acid . Neuroscience research groups targeting ionotropic glutamate receptors (iGluRs), including NMDA, AMPA, and kainate receptor subtypes, can leverage this scaffold to generate tool compounds with defined conformational constraints, enabling systematic SAR studies that the C3-carboxylic acid regioisomer cannot support due to its divergent substitution vector [1].

Fragment-Based Drug Discovery (FBDD) Library Design with Optimized Lead-Like Physicochemical Properties

With a molecular weight of 153.14 g/mol, LogP of 0.33, and Fsp³ of 0.43, this compound falls squarely within fragment space (MW < 250) and presents balanced polarity and three-dimensionality suitable for fragment screening campaigns . Its lower molecular weight compared to saturated tetrahydro/hexahydro analogs maximizes potential ligand efficiency (LE), while the distinct C4-carboxylic acid vector enables fragment-growing strategies that are orthogonal to those accessible from C3-substituted regioisomers .

PDE4 Inhibitor Scaffold Diversification via C4-Functionalized Cyclopenta[d]isoxazole Intermediates

The C3-carboxylic acid congener of this scaffold has yielded PDE4D inhibitors with IC₅₀ values of 42 nM . By deploying the C4-carboxylic acid regioisomer as the core building block, medicinal chemistry teams can explore whether relocating the acid handle modulates PDE4 isoform selectivity (PDE4A–D) or alters the pharmacokinetic profile of derived inhibitors. This regioisomeric diversification strategy provides a rational avenue for improving selectivity over the pan-PDE4 inhibition observed with many C3-anchored analogs .

Application

Selection Property

Validation Focus

iGluR tool compound synthesis

C4‑carboxylic acid regioisomer scaffold

Regioisomeric SAR validation

Fragment-based library design

Fragment‑sized MW and balanced Fsp³

Ligand efficiency and fragment‑growing vector

PDE4 isoform selectivity exploration

C4 regioisomeric diversification handle

Isoform selectivity and PK profile verification

• [1] Conti P, et al. J Med Chem. 2005;48(20):6315-6325. View Source